5-(Dimethylsulfamoyl)-N-(5-methyl-1,3-thiazol-2-yl)-2-pyrrolidin-1-ylbenzamide

• CAS No.: 790702-57-7
• Product Name: 5-(Dimethylsulfamoyl)-N-(5-methyl-1,3-thiazol-2-yl)-2-pyrrolidin-1-ylbenzamide
• Molecular Formula: C17H22N4O3S2
• Molecular Weight: 394.5 g/mol
• IUPAC Name: 5-(dimethylsulfamoyl)-N-(5-methyl-1,3-thiazol-2-yl)-2-pyrrolidin-1-ylbenzamide
• Standard InChI: InChI=1S/C17H22N4O3S2/c1-12-11-18-17(25-12)19-16(22)14-10-13(26(23,24)20(2)3)6-7-15(14)21-8-4-5-9-21/h6-7,10-11H,4-5,8-9H2,1-3H3,(H,18,19,22)
• Standard InChIKey: QPKGRLIYJGBKJL-UHFFFAOYSA-N
• SMILES: CC1=CN=C(S1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N(C)C)N3CCCC3
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N(C)C)N3CCCC3
• Appearance: Solid powder
• Description: NGI-1, also known s ML414, is a a cell-permeable inhibitor of oligosaccharyltransferase (OST). In non-small-cell lung cancer cell lines that are dependent on EGFR, OST inhibition causes cell-cycle arrest accompanied by induction of p21, autofluorescence, and cell morphology changes.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 5-(N,N-dimethylsulfamoyl)-N-(5-methylthiazol-2-yl)-2-(pyrrolidin-1-yl)benzamide; CID2519269; ML414 compound; NGI-1 compound
• Reference: 1: Lopez-Sambrooks C, Shrimal S, Khodier C, Flaherty DP, Rinis N, Charest JC, Gao N, Zhao P, Wells L, Lewis TA, Lehrman MA, Gilmore R, Golden JE, Contessa JN. Oligosaccharyltransferase inhibition induces senescence in RTK-driven tumor cells. Nat Chem Biol. 2016 Dec;12(12):1023-1030. doi: 10.1038/nchembio.2194. Epub 2016 Oct 3. PubMed PMID: 27694802; PubMed Central PMCID: PMC5393272.
• PubChem Compound: 2519269
• Last Modified: Nov 11 2021